![molecular formula C23H18N4OS B2429482 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-benzylacetamide CAS No. 443349-30-2](/img/structure/B2429482.png)
2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-benzylacetamide
Description
The compound “2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-benzylacetamide” is a structurally unique class of tetracyclic N-heterocycles . It is found throughout a myriad of biologically active natural products, pharmaceutical compounds, and functional materials .
Synthesis Analysis
The synthesis of similar compounds has been achieved using 2-arylbenzoimidazoles and oxamic acids . This strategy tolerated various substrates as the starting materials to generate the corresponding products in good yields under metal-free conditions .Chemical Reactions Analysis
The construction of similar compounds, benzimidazo [2,1-a]isoquinolin-6 (5H)-ones, has been achieved through a highly regioselective C–C bond cleavage/amination of isatins . This practical transition-metal-free method is operationally simple, enabling the C–C bond cleavage and triple C–N bond formation .Scientific Research Applications
HIV-1 Protease Inhibitors: Most HIV-1 protease inhibitors are designed to fit the active site of the enzyme, allowing them to compete with the natural substrate. Investigating this compound’s inhibitory activity against HIV-1 protease could be valuable in antiretroviral drug development .
Antimalarial Activity: A class of antimalarial pyrido [1,2-a]benzimidazoles has been synthesized and evaluated for antiplasmodial activity. Exploring the efficacy of this compound against Plasmodium species could contribute to malaria treatment strategies .
Organic Electronics and Nonlinear Optical Materials
Beyond medicinal applications, this compound has relevance in organic electronics and nonlinear optics:
Electro-Optic Effects: Doping organic N-benzyl-2-methyl-4-nitroaniline (BNA) and Morpholinium 2-chloro-4-nitrobenzoate (M2C4N) in nematic liquid crystals (LCs) improves electro-optical responses in LC devices. Investigating the electro-optic properties of this compound could enhance display technologies .
Nonlinear Optical Materials: As-grown bulk N-benzyl-2-methyl-4-nitroaniline (BNA) crystals have been processed to expose (100) and (010) crystal orientations. These crystals exhibit second-order nonlinear optical effects. Further studies on their optical properties and potential applications are warranted .
Computational Chemistry and Spectroscopy
Understanding the electronic structure and vibrational properties of this compound is crucial for its applications:
Computational Studies: The compound has been characterized by spectroscopy, microanalysis, and single crystal X-ray diffractometry. Comparing experimental bond lengths and angles with computed values provides insights into its stability and reactivity .
Spectroscopic Analysis: Utilizing IR (infrared) and NMR (nuclear magnetic resonance) spectroscopy, along with GC-MS (gas chromatography-mass spectrometry), can reveal additional details about its chemical behavior and interactions .
properties
IUPAC Name |
2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-benzylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N4OS/c28-21(24-14-16-8-2-1-3-9-16)15-29-23-26-18-11-5-4-10-17(18)22-25-19-12-6-7-13-20(19)27(22)23/h1-13H,14-15H2,(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDXTVHYEBZEVPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NC3=CC=CC=C3C4=NC5=CC=CC=C5N42 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-benzylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-N-(4-iodophenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide](/img/structure/B2429401.png)
![N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide](/img/structure/B2429407.png)
![5-((4-Fluorophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2429410.png)
![2-{[(4-Chloro-6-methylpyrimidin-2-yl)amino]methylidene}propanedinitrile](/img/structure/B2429412.png)
![1-Methyl-9-(4-methylphenyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2429415.png)
![N-(1-cyanocyclohexyl)-2-[(2-hydroxybutyl)(phenyl)amino]acetamide](/img/structure/B2429416.png)
![(1R,5S)-3-methoxy-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]octane](/img/structure/B2429418.png)
![2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-[1,3,4]thiadiazolo[3,2-a][1,3]diazepin-8(5H)-one](/img/structure/B2429421.png)
